Cas no 2227852-62-0 (rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate
• CAS No: 2227852-62-0
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 6224792
• PubChem ID: 165530027
• Update Time: 2025-08-05

rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate
• 2227852-62-0
• EN300-1454615

• Inchi： 1S/C14H18BrNO2/c1-3-18-14(17)12-8-16-7-11(12)10-5-4-9(2)6-13(10)15/h4-6,11-12,16H,3,7-8H2,1-2H3/t11-,12+/m0/s1
• InChI Key： QOGRILMDNLOLIS-NWDGAFQWSA-N
• SMILES： BrC1C=C(C)C=CC=1[C@@H]1CNC[C@H]1C(=O)OCC

Computed Properties

• Exact Mass: 311.05209g/mol
• Monoisotopic Mass: 311.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate

Introduction to rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2227852-62-0)

rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2227852-62-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the pyrrolidine family and is characterized by its unique structural features, including a brominated and methylated aromatic ring and a chiral center at the 3-position of the pyrrolidine ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chirality of rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate is a critical aspect of its utility. Chiral compounds are essential in pharmaceutical research because they can exhibit different biological activities depending on their enantiomeric form. The racemic mixture of this compound contains equal amounts of the (R) and (S) enantiomers, which can be separated through various chiral resolution techniques to obtain pure enantiomers for further studies. This property makes it a versatile starting material for the synthesis of enantiomerically pure compounds, which are often required for drug development.

In recent years, there has been a growing interest in the use of pyrrolidine derivatives in the development of new therapeutic agents. Pyrrolidines are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, pyrrolidine-based compounds have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases. The brominated and methylated aromatic ring in rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate can enhance its binding affinity to specific targets, making it an attractive scaffold for drug discovery.

The synthesis of rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate typically involves several steps, including the formation of the pyrrolidine ring and the introduction of the brominated and methylated aromatic substituents. One common approach is to start with a suitable amine and carboxylic acid precursor, which are then coupled to form the pyrrolidine ring. Subsequent reactions can introduce the desired functional groups to achieve the final product. The choice of synthetic route depends on factors such as yield, purity, and scalability.

The physical and chemical properties of rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate have been extensively studied. It is generally a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification methods.

In terms of biological activity, preliminary studies have shown that rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate exhibits moderate antimicrobial properties against certain bacterial strains. Additionally, it has demonstrated potential as an inhibitor of specific enzymes involved in metabolic pathways. These findings suggest that further research could lead to the development of novel therapeutic agents based on this compound.

The safety profile of rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate is an important consideration for its use in pharmaceutical applications. Toxicological studies have indicated that it is generally well-tolerated at low concentrations but may exhibit cytotoxic effects at higher doses. Therefore, careful dose optimization is necessary to ensure its safe use in preclinical and clinical settings.

In conclusion, rac-ethyl (3R,4S)-4-(2-bromo-4-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2227852-62-0) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable intermediate for the synthesis of bioactive molecules. Ongoing research aims to further explore its properties and develop new therapeutic agents based on this scaffold.